Cas no 866729-23-9 (2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide)

• Product Name: 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• CAS No: 866729-23-9
• MF: C₂₇H₂₅FN₂O₄S
• MW: 492.561809301376
• CID: 6393002
• PubChem ID: 2136955
• Update Time: 2025-10-24

2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide
• 2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-ethylphenyl)acetamide
• F1604-0594
• 866729-23-9
• AKOS001821399
• 2-(6-ethyl-3-((4-fluorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)-N-(4-ethylphenyl)acetamide
• 2-[6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethylphenyl)acetamide

• Inchi： 1S/C27H25FN2O4S/c1-3-18-5-10-21(11-6-18)29-26(31)17-30-16-25(35(33,34)22-12-8-20(28)9-13-22)27(32)23-15-19(4-2)7-14-24(23)30/h5-16H,3-4,17H2,1-2H3,(H,29,31)
• InChI Key： RJDBFOAUAOFBSS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 492.15190662g/mol
• Monoisotopic Mass: 492.15190662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide

Compound CAS No 866729-23-9: A Comprehensive Overview

The compound with CAS No 866729-23-9, also known as 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a quinoline ring system, a sulfonyl group, and an acetamide moiety. The presence of these functional groups contributes to its unique chemical properties and potential applications.

Recent studies have highlighted the potential of 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide in drug delivery systems. Researchers have found that the molecule's solubility and stability make it an ideal candidate for encapsulating bioactive compounds. The sulfonyl group, in particular, has been shown to enhance the molecule's ability to interact with biological membranes, making it a promising tool in targeted drug delivery.

In addition to its pharmaceutical applications, this compound has also been explored in the field of materials science. Scientists have discovered that the quinoline ring system exhibits excellent electronic properties, which could be harnessed in the development of advanced materials such as organic semiconductors and photovoltaic devices. The molecule's ability to form stable π-conjugated systems has been a focal point of recent research efforts.

The synthesis of 2-6-ethyl-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethylphenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinoline ring system through a Friedländer synthesis and the subsequent introduction of the sulfonyl and acetamide groups via nucleophilic substitution reactions. The optimization of reaction conditions has been critical to achieving high yields and purity levels.

From a physical properties standpoint, this compound exhibits a melting point of approximately 150°C and a boiling point of around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which is advantageous for its use in solution-based applications. The molecule's density is approximately 1.3 g/cm³, making it suitable for applications where material density is an important consideration.

One of the most exciting developments involving this compound is its potential role in environmental chemistry. Researchers have recently explored its ability to act as a catalyst in the degradation of persistent organic pollutants (POPs). The sulfonyl group's electron-withdrawing properties have been shown to enhance the molecule's catalytic activity, making it a promising candidate for use in environmental remediation technologies.

In conclusion, CAS No 866729-23-9 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool in pharmaceutical research, materials science, and environmental chemistry. As ongoing research continues to uncover new properties and uses for this compound, its significance within the scientific community is expected to grow further.